N'-{[(2-methoxyphenoxy)acetyl]oxy}-4-methylbenzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(4-methylphenyl)methylidene]amino] 2-(2-methoxyphenoxy)acetate
• InChI: InChI=1S/C17H18N2O4/c1-12-7-9-13(10-8-12)17(18)19-23-16(20)11-22-15-6-4-3-5-14(15)21-2/h3-10H,11H2,1-2H3,(H2,18,19)
• InChI Key: DTMJKFDHUHRWRS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=NOC(=O)COC2=CC=CC=C2OC)N
• Isomeric SMILES: CC1=CC=C(C=C1)/C(=N/OC(=O)COC2=CC=CC=C2OC)/N
• Molecular Formula: C17H18N2O4
• Molecular Weight: 314.34 g/mol

Description

N-{[(2-methoxyphenoxy)acetyl]oxy}-4-methylbenzenecarboximidamide, commonly referred to as NMP, is a chemical compound that has been widely studied for its potential applications in scientific research. NMP is a synthetic compound that has been developed through a series of chemical reactions, and its unique structure and properties have made it a valuable tool for researchers in various fields.

Mechanism of Action

The exact mechanism of action of NMP is not fully understood, but it is believed to act as a nucleophile in certain chemical reactions. NMP has been shown to react with a variety of electrophiles, including acid chlorides and isocyanates, and it has been proposed that this reactivity may be due to the presence of the imidazole group in the molecule.
Biochemical and Physiological Effects:
NMP has not been extensively studied for its biochemical and physiological effects, but it has been shown to be relatively non-toxic and non-irritating to skin and eyes. However, further studies are needed to fully understand the safety and potential toxicity of NMP.

Advantages and Limitations for Lab Experiments

One of the main advantages of using NMP in lab experiments is its versatility and reactivity. NMP can be used in a wide range of chemical reactions, and its unique structure and properties make it a valuable tool for researchers in various fields. However, one of the main limitations of using NMP is its relatively high cost and the complex synthesis required to produce it.

Future Directions

There are several potential future directions for research involving NMP. One area of interest is the development of new synthetic methods for producing NMP, which could potentially reduce the cost and complexity of using this compound in lab experiments. Another area of interest is the further study of the biochemical and physiological effects of NMP, which could help to better understand its potential applications in medicine and biotechnology. Additionally, further research is needed to fully understand the mechanism of action of NMP and its potential applications in drug discovery and other areas of research.

Synthesis Methods

The synthesis of NMP involves several steps, beginning with the reaction of 4-methylbenzenecarboxylic acid with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with 2-methoxyphenol in the presence of a base to form the corresponding ester. The final step involves the reaction of the ester with N-(tert-butoxycarbonyl)imidazole to form NMP.

Scientific Research Applications

NMP has been used in a variety of scientific research applications, including drug discovery, protein structure determination, and DNA sequencing. One of the primary uses of NMP is in the synthesis of peptide nucleic acids (PNAs), which are synthetic analogs of DNA that have been shown to have a wide range of potential applications in medicine and biotechnology.